4,5,6,7-Tetrahydro-2h-indazol-4-ol
Overview
Description
“4,5,6,7-Tetrahydro-2h-indazol-4-ol” is a derivative of indazole, a heterocyclic aromatic organic compound . Indazole has been recognized for its various biological activities, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .
Synthesis Analysis
The synthesis of “4,5,6,7-Tetrahydro-2h-indazol-4-ol” involves the reaction of N1, N3, 2-triaryl-6-hydroxy-6-methyl-4-oxocyclohexane-1,3-dicarboxamides with hydrazine hydrate . Another method involves the condensation of phenylhydrazine and 2-(hydroxymethylene)cyclohexanone-4-carboxylate .Molecular Structure Analysis
The molecular structure of “4,5,6,7-Tetrahydro-2h-indazol-4-ol” was confirmed as 1H-indazole through HMBC correlations . The stereochemistry of the six-membered ring of the fused indazoles resembled that of keto esters .Chemical Reactions Analysis
The reaction of 4-oxocyclo-hexane-1,3-dicarboxamides with phenylhydrazine led to the formation of hydrazones instead of indazoles . The synthesized compounds were tested for antimicrobial, analgesic, and anti-inflammatory activities .Scientific Research Applications
Insecticidal Activity
Researchers have designed and synthesized novel derivatives of 4,5,6,7-Tetrahydro-2h-indazol-4-ol targeting the ecdysone receptor, which is crucial for insect development. These derivatives have shown promising insecticidal activity .
Biological Activity
Novel derivatives obtained from reactions involving this compound have been studied for their biological activity. For instance, reactions with hydrazine hydrate have led to new compounds with potential biological applications .
Anti-inflammatory and Analgesic Properties
Derivatives synthesized from this compound have been tested and found to possess anti-inflammatory activity in rats and analgesic activity in mice, indicating its potential for pain management and inflammation treatment .
Future Directions
properties
IUPAC Name |
4,5,6,7-tetrahydro-1H-indazol-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c10-7-3-1-2-6-5(7)4-8-9-6/h4,7,10H,1-3H2,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMVPZFQPMBEGDF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)NN=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5,6,7-Tetrahydro-2h-indazol-4-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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